![molecular formula C12H16ClN B2880242 N-[(2-chlorophenyl)methyl]cyclopentanamine CAS No. 827329-06-6](/img/structure/B2880242.png)
N-[(2-chlorophenyl)methyl]cyclopentanamine
Overview
Description
“N-[(2-chlorophenyl)methyl]cyclopentanamine” is a chemical compound with the molecular formula C12H16ClN . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of “this compound” consists of 12 carbon atoms, 16 hydrogen atoms, 1 nitrogen atom, and 1 chlorine atom . The exact structure is not provided in the sources.Scientific Research Applications
Synthesis and Chemical Characterization
Research has been conducted on the synthesis and structural characterization of compounds related to N-[(2-chlorophenyl)methyl]cyclopentanamine, with applications in developing new materials and pharmaceutical agents. Studies include the synthesis of novel compounds with potential antifungal activity and the characterization of their crystal structure, which is crucial for understanding their chemical behavior and potential uses in various applications (Xue Si, 2009). Similarly, the synthesis, characterization, and biological evaluation of N-(arylethyl)-N-alkyl-2-(1-pyrrolidinyl)ethylamines have been explored for their affinity at sigma receptors, indicating potential for developing novel therapeutic agents (B. de Costa et al., 1992).
Pharmacological Applications
There's interest in the pharmacological properties of related compounds, such as their anesthetic and analgesic effects. For instance, ketamine, a closely related compound, has been studied for its distinct anesthetic properties and potential applications in obstetrics, highlighting its rapid onset and profound analgesia without significant respiratory depression (Kshama S. Jawaleicar et al., 1972). The development of analogues and metabolites of pharmacologically active substances also extends to the treatment of obesity, as seen in the synthesis and study of sibutramine and its metabolites, indicating a broader spectrum of therapeutic applications (J. Jeffery et al., 1996).
Material Science and Chemical Applications
In material science, research includes the development of alumina-supported oximes for the degradation of harmful agents, demonstrating the potential of chemically modified compounds in enhancing safety and environmental protection (A. K. Verma et al., 2013). Additionally, the study of metal complexes involving related structures has implications for electrochemical applications, providing insights into the design of novel materials with specific electronic properties (M. Dolaz et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]cyclopentanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN/c13-12-8-4-1-5-10(12)9-14-11-6-2-3-7-11/h1,4-5,8,11,14H,2-3,6-7,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCUQBQVCEWRARR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCC2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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